3,4,6-tri-O-benzyl-L-mannopyranose

• IUPAC Name: 4,5-bis(phenylmethoxy)-6-(phenylmethoxymethyl)oxane-2,3-diol
• InChI: InChI=1S/C27H30O6/c28-24-26(32-18-22-14-8-3-9-15-22)25(31-17-21-12-6-2-7-13-21)23(33-27(24)29)19-30-16-20-10-4-1-5-11-20/h1-15,23-29H,16-19H2
• InChI Key: IAEIBZGLRQJURL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COCC2C(C(C(C(O2)O)O)OCC3=CC=CC=C3)OCC4=CC=CC=C4
• Molecular Formula: C27H30O6
• Molecular Weight: 450.5 g/mol

Description

3,4,6-tri-O-benzyl-L-mannopyranose, also known as benzyl mannoside, is a carbohydrate molecule that has been extensively studied in scientific research. It is a complex molecule that has been synthesized using various methods and has been found to have several applications in the field of biochemistry and physiology.

Scientific Research Applications

3,4,6-tri-O-3,4,6-tri-O-benzyl-L-mannopyranose-L-mannopyranose has been extensively studied in scientific research and has been found to have several applications. One of the most significant applications of this molecule is in the field of glycobiology. Glycobiology is the study of carbohydrates and their roles in biological processes. 3,4,6-tri-O-3,4,6-tri-O-benzyl-L-mannopyranose-L-mannopyranose has been found to be a useful tool for studying the interactions between carbohydrates and proteins. It has also been used in the synthesis of glycoconjugates, which are molecules that consist of a carbohydrate and a protein or lipid.

Mechanism of Action

The mechanism of action of 3,4,6-tri-O-3,4,6-tri-O-benzyl-L-mannopyranose-L-mannopyranose is not fully understood. However, it is believed to interact with proteins that have carbohydrate-binding domains. These proteins include lectins, which are proteins that bind to specific carbohydrates. 3,4,6-tri-O-3,4,6-tri-O-benzyl-L-mannopyranose-L-mannopyranose has been found to inhibit the binding of lectins to carbohydrates, which can have several physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3,4,6-tri-O-3,4,6-tri-O-benzyl-L-mannopyranose-L-mannopyranose have been studied in various systems. In vitro studies have shown that this molecule can inhibit the binding of lectins to carbohydrates, which can have several effects on cellular processes. For example, it has been found to inhibit the adhesion of cancer cells to endothelial cells, which can prevent the spread of cancer. In vivo studies have also shown that this molecule can have several physiological effects, such as reducing inflammation and improving insulin sensitivity.

Advantages and Limitations for Lab Experiments

3,4,6-tri-O-3,4,6-tri-O-benzyl-L-mannopyranose-L-mannopyranose has several advantages for lab experiments. It is a stable molecule that can be synthesized in large quantities. It is also relatively easy to purify using standard chromatography techniques. However, there are also some limitations to using this molecule in lab experiments. For example, it can be difficult to determine the specificity of its interactions with proteins, as it can bind to multiple proteins that have carbohydrate-binding domains.

Future Directions

For the study of this molecule include the development of new synthesis methods, the study of its interactions with specific proteins, and the development of new glycoconjugates.

Synthesis Methods

The synthesis of 3,4,6-tri-O-3,4,6-tri-O-benzyl-L-mannopyranose-L-mannopyranose is a complex process that involves several steps. One of the most commonly used methods for synthesizing this molecule is the Koenigs-Knorr method. This method involves the reaction of 3,4,6-tri-O-benzyl-L-mannopyranose alcohol with mannose in the presence of a Lewis acid catalyst, such as silver triflate. The reaction results in the formation of 3,4,6-tri-O-benzyl-L-mannopyranose mannoside, which can be purified using various methods, such as column chromatography.